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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Solvent Violet 38. It offers

procedural, step-by-step guidance for safe handling, operational planning, and disposal,

ensuring user safety and regulatory compliance.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Solvent Violet 38.

Property Value Reference

Appearance Deep purple powder or crystal [1][2]

Chemical Name
2-(2-methyl-5-arylmethylene-4-

pyrazolyl) aniline
[1]

CAS Number 68239-76-9 [2]

Solubility

Soluble in organic solvents

(alcohols, ketones, ethers,

xylene); Slightly soluble in

water

[1][2]

Hazard Identification and Classification
Solvent Violet 38 is classified as causing serious eye irritation.[3]
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Hazard Classification Category

Eye Irritation Category 2

GHS Pictogram:

alt text

Signal Word: Warning[3]

Hazard Statement: H319: Causes serious eye irritation.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields
EN 166 (EU) or NIOSH (US)[3]

Skin Protection

Chemical-impermeable gloves;

Fire/flame resistant and

impervious clothing

EU Directive 89/686/EEC and

EN 374 for gloves[3]

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

is experienced. N95 or

equivalent dust mask for

handling powder.

NIOSH (US) or EN 149 (EU)

General laboratory safety practices recommend wearing a lab coat, and ensuring proper fit and

maintenance of all PPE.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.
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Safe Handling Protocol
Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure an eyewash station and safety shower are readily accessible.

Remove all sources of ignition.[3]

Inspect all PPE for integrity before use.[3]

Handling the Solid Compound:

Avoid dust formation when handling the powdered dye.

Use spark-proof tools.

Weigh the compound in a contained manner (e.g., weighing boat) to minimize dust

dispersion.

Preparing Solutions:

Add the solid dye to the solvent slowly to prevent splashing.

Keep containers tightly closed when not in use.[3]

Post-Handling:

Wash hands thoroughly after handling, even if gloves were worn.[3]

Clean the work area using wet methods or a HEPA-filtered vacuum to avoid dispersing

dust.[5] Dry brushing or wiping is not recommended.[5]

Emergency Procedures
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Situation First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[3]

Inhalation

Move the victim into fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[3]

Spill

Evacuate personnel to a safe area. Avoid dust

formation.[3] Contain the spill and clean up

using appropriate methods that do not disperse

dust.[3] Collect waste in a suitable, closed

container for disposal.[3]

Disposal Plan
All waste materials contaminated with Solvent Violet 38 must be treated as hazardous waste.

Waste Segregation:

Collect solid waste (e.g., contaminated gloves, weighing paper) in a designated, labeled,

and sealed container.

Collect liquid waste (e.g., unused solutions, rinsates) in a separate, compatible, and

clearly labeled container.[6] Do not mix with other solvent wastes unless compatibility is

confirmed.[7]

Container Labeling:
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Clearly label all waste containers with "Hazardous Waste" and the full chemical name

"Solvent Violet 38".

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Disposal:

Dispose of hazardous waste through a licensed environmental disposal company,

following all local, state, and federal regulations.[6][7]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Solvent Violet
38 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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